Cas no 70598-01-5 (Ethyl 2-(1,3,5-trimethyl-1H-pyrazol-4-yl)acetate)

Ethyl 2-(1,3,5-trimethyl-1H-pyrazol-4-yl)acetate structure
70598-01-5 structure
Product Name:Ethyl 2-(1,3,5-trimethyl-1H-pyrazol-4-yl)acetate
CAS No:70598-01-5
MF:C10H16N2O2
MW:196.246242523193
CID:5039765
PubChem ID:16394807
Update Time:2026-02-28

Ethyl 2-(1,3,5-trimethyl-1H-pyrazol-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-(1,3,5-trimethyl-1H-pyrazol-4-yl)acetate
    • ethyl 2-(1,3,5-trimethylpyrazol-4-yl)acetate
    • ethyl (1,3,5-trimethyl-1H-pyrazol-4-yl)acetate
    • BBL031096
    • SBB077906
    • STK801474
    • BB 0257635
    • (1,3,5-trimethyl-1H-pyrazol-4-yl)-acetic acid ethyl ester
    • 70598-01-5
    • VS-10238
    • AKOS003673827
    • D81578
    • KPADBJAWODCXTR-UHFFFAOYSA-N
    • MFCD08701199
    • CS-0151609
    • DA-41633
    • SCHEMBL3322964
    • Ethyl 2-(1,3,5-trimethyl-1H-pyrazol-4-yl)acetate
    • Inchi： 1S/C10H16N2O2/c1-5-14-10(13)6-9-7(2)11-12(4)8(9)3/h5-6H2,1-4H3
    • InChI Key： KPADBJAWODCXTR-UHFFFAOYSA-N
    • SMILES： O(CC)C(CC1C(C)=NN(C)C=1C)=O

Computed Properties

  • Exact Mass: 196.121177757g/mol
  • Monoisotopic Mass: 196.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 44.1

Ethyl 2-(1,3,5-trimethyl-1H-pyrazol-4-yl)acetate Pricemore >>

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